Cas no 2228609-43-4 (4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanoic acid)

• Product Name: 4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanoic acid
• CAS No: 2228609-43-4
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 6571351
• PubChem ID: 165700842
• Update Time: 2025-10-31

4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanoic acid
• 4-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}butanoic acid
• 2228609-43-4
• EN300-1731022

• Inchi： 1S/C9H10N4O2/c14-8(15)3-1-2-6-4-7-9(10-5-6)12-13-11-7/h4-5H,1-3H2,(H,14,15)(H,10,11,12,13)
• InChI Key： DIFYKOHZLKUJMA-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=NC2C(C=1)=NNN=2)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.8Ų

Additional information on 4-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanoic acid

4-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228609-43-4, commonly referred to as 4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazolopyridine ring system with a butanoic acid moiety. The triazolo[4,5-b]pyridine core is a heterocyclic aromatic system that imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical and biological applications.

Recent studies have highlighted the potential of 4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanoic acid as a promising candidate in drug discovery. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, has been extensively investigated. For instance, researchers have demonstrated that this compound exhibits potent activity against certain types of cancer cells by selectively inhibiting tumor growth and inducing apoptosis. These findings underscore its potential as an anticancer agent with minimal off-target effects.

In addition to its pharmacological applications, 4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanoic acid has also been explored for its role in chemical synthesis. The triazolopyridine moiety serves as a versatile building block for constructing more complex molecules with enhanced bioactivity. For example, chemists have successfully synthesized derivatives of this compound that exhibit improved solubility and bioavailability, making them more suitable for therapeutic use.

The synthesis of 4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanoic acid involves a multi-step process that typically begins with the preparation of the triazolopyridine ring system. This is often achieved through a combination of cyclization reactions and coupling techniques. The subsequent introduction of the butanoic acid group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have significantly streamlined this process, enabling large-scale production of the compound for both research and commercial purposes.

From an analytical standpoint, 4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanoic acid has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its interaction with biological targets at the molecular level. Such computational approaches have proven invaluable in guiding experimental efforts and accelerating drug discovery pipelines.

One of the most intriguing aspects of 4-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanoic acid is its ability to adopt multiple conformations due to the flexibility of its side chains. This conformational diversity plays a critical role in determining its binding affinity to target proteins. Recent studies utilizing X-ray crystallography have revealed the precise binding modes of this compound within protein cavities. These findings have provided a deeper understanding of its mechanism of action and have paved the way for the design of more potent analogs.

In terms of therapeutic applications, 4-{3H-1